Cas no 2229386-51-8 (2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2229386-51-8
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 6143699
• PubChem ID: 165712407
• Update Time: 2025-06-15

2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1802546
• 2229386-51-8

• Inchi： 1S/C10H13N3O4/c1-9(2)5-10(9,8(14)15)7-6(13(16)17)4-11-12(7)3/h4H,5H2,1-3H3,(H,14,15)
• InChI Key： LLCFXJDBSQYRAZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2=C(C=NN2C)[N+](=O)[O-])CC1(C)C)=O

Computed Properties

• Exact Mass: 239.09060590g/mol
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2229386-51-8)

2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2229386-51-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by a cyclopropane core, which is known for its unique structural rigidity and potential bioactivity. The presence of a nitro-substituted pyrazole moiety further enhances its pharmacological relevance, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted at the 1-position with a pyrazole derivative. The pyrazole ring itself is functionalized with a nitro group at the 4-position and a methyl group at the 1-position, which contributes to its distinct chemical properties. This arrangement not only imparts steric hindrance but also introduces electronic effects that can influence its interactions with biological targets.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their ability to modulate various biological pathways. The cyclopropane ring is known to be a versatile pharmacophore, capable of engaging with enzymes and receptors in unique ways compared to other cyclic structures. The nitro group in the pyrazole moiety adds another layer of complexity, as it can participate in hydrogen bonding and electronic interactions, potentially enhancing binding affinity and selectivity.

One of the most compelling aspects of 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in generating novel scaffolds for drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The rigid structure of the cyclopropane ring can help stabilize drug molecules in their active conformation, improving their efficacy.

Recent studies have begun to uncover the mechanistic aspects of how such compounds interact with biological systems. For instance, preliminary investigations suggest that the nitro group in the pyrazole moiety may undergo reduction or fragmentation under physiological conditions, leading to the release of reactive intermediates that can modulate cellular signaling pathways. This reactivity could be leveraged to develop prodrug strategies where the active pharmacological entity is released in situ within target tissues.

The synthesis of 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its strain and stability issues. However, advances in synthetic methodologies have made it possible to incorporate various substituents into this framework while maintaining structural integrity. The use of transition metal-catalyzed reactions has been particularly effective in achieving this goal.

Moreover, the incorporation of the nitro-substituted pyrazole moiety requires careful consideration of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the pyrazole derivative into the cyclopropane ring efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry.

The pharmacological profile of 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-yl)cyclopropane-1-carboxylic acid is still under active investigation. Initial studies have shown that it exhibits moderate activity against certain enzymatic targets relevant to inflammation and pain management. The presence of both the cyclopropane and nitro-pyrazole moieties suggests potential interactions with both protein-bound and small molecule targets, making it a versatile tool for drug discovery.

In conclusion, 2,2-dimethyl-1-(1-methyl-4-nitro-1H-pyrazol-5-y lcyclopropane - 1 - carboxylic acid (CAS No. 2229386 - 51 - 8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it a valuable candidate for further development into therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.